N-{4-[(2-ethyl-1-piperidinyl)methyl]phenyl}acetamide

• IUPAC Name: N-[4-[(2-ethylpiperidin-1-yl)methyl]phenyl]acetamide
• InChI: InChI=1S/C16H24N2O/c1-3-16-6-4-5-11-18(16)12-14-7-9-15(10-8-14)17-13(2)19/h7-10,16H,3-6,11-12H2,1-2H3,(H,17,19)
• InChI Key: JXZKDAHRHCEMJH-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1CC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C16H24N2O
• Molecular Weight: 260.37 g/mol

Description

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Mechanism of Action

The structural variations among fentanyl-related substances can impart profound pharmacological differences between these drugs, especially with respect to potency and efficacy.

Safety and Hazards

In the United States, the Drug Enforcement Administration placed the broadly defined class of “Fentanyl-Related Substances” on the list of Schedule I drugs in 2018, making it illegal to manufacture, distribute, or possess fentanyl analogs.

Future Directions

More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.